4-Fluoro-2-methylbenzamide
Overview
Description
4-Fluoro-2-methylbenzamide is a chemical compound with the molecular formula C8H8FNO. It has a molecular weight of 153.16 . The compound is used in various applications due to its unique properties .
Synthesis Analysis
The synthesis of benzamides, which includes this compound, can be achieved through direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation . This method has proven to be efficient in the synthesis of benzamides .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a fluoro group at the 4th position and a methylbenzamide group at the 2nd position .Scientific Research Applications
1. Application as a Metabotropic Glutamate Receptor 1 Antagonist
4-Fluoro-2-methylbenzamide has been identified as a potent metabotropic glutamate receptor 1 (mGluR1) antagonist. This compound exhibits excellent subtype selectivity and a good pharmacokinetic profile in rats. It demonstrates potent antipsychotic-like effects in various animal models and is considered suitable for development as a PET tracer, offering potential for elucidating mGluR1 functions in the human brain (Satoh et al., 2009).
2. Role in Iron-Catalyzed Fluorination
This compound plays a significant role in the iron-catalyzed, amide-directed fluorination of benzylic, allylic, and unactivated C-H bonds. It undergoes chemoselective fluorine transfer, providing fluorides with high yield, demonstrating broad substrate scope and functional group tolerance. This process does not require noble metal additives and suggests a mechanism involving short-lived radical intermediates with fluorine transfer mediated directly by iron (Groendyke et al., 2016).
3. Imaging for Metabotropic Glutamate Receptor Subtype 1
This compound, specifically [18F]FITM, has shown utility as a PET ligand for imaging of mGluR1 in rat and monkey brains. It offers high uptake in regions such as the cerebellum, thalamus, hippocampus, and striatum, and its uptake is dramatically decreased by pre-administration of mGluR1-selective antagonists. This makes it a promising PET ligand for mGluR1 imaging, potentially useful for determining regional distribution and density of mGluR1 in human brains (Yamasaki et al., 2012).
4. Synthesis of Radioligands for PET Imaging
The synthesis of 4-[(18)F]fluoro-N-[4-[6-(isopropylamino)pyrimidin-4-yl]-1,3-thiazol-2-yl]-N-methylbenzamide ([(18)F]FITM) as a new PET ligand for imaging mGluR1 has been developed. Its specific binding to mGluR1 in the brain suggests its potential as a candidate for PET imaging, enabling evaluation of mGluR1 in vivo (Yamasaki et al., 2011).
Safety and Hazards
properties
IUPAC Name |
4-fluoro-2-methylbenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4H,1H3,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUXPGBIHEZFZIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101311025 | |
Record name | 4-Fluoro-2-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101311025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
886501-45-7 | |
Record name | 4-Fluoro-2-methylbenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=886501-45-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Fluoro-2-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101311025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.